Cas no 2374153-25-8 ([1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid)

[1-(Oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid is a boronic acid derivative featuring an indazole core functionalized with a trifluoromethyl group and a tetrahydropyranyl (oxanyl) substituent. This compound is of interest in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to the reactivity of its boronic acid moiety. The trifluoromethyl group enhances its utility in medicinal chemistry by improving metabolic stability and lipophilicity, while the oxanyl substituent may influence solubility and steric properties. Its well-defined structure makes it a valuable intermediate for constructing complex molecules, particularly in pharmaceutical research targeting heterocyclic frameworks. Proper handling under inert conditions is recommended due to boronic acid sensitivity.

[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid structure

2374153-25-8 structure

Product Name:[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid

CAS No:2374153-25-8

MF:C₁₃H₁₄BF₃N₂O₃

MW:314.068073749542

CID:5039056

PubChem ID:127264602

Update Time:2026-02-28

[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

- (1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid
- AK554480
- [1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid
- 1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-ylboronic acid
- CS-0162399
- BBKJULLPGUPACE-UHFFFAOYSA-N
- [1-(oxan-2-yl)-5-(trifluoromethyl)indazol-4-yl]boronic acid
- B-[1-(tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]Boronic acid
- MFCD30609549
- D83782
- C13H14BF3N2O3
- DB-415727
- 2374153-25-8
- DS-19625
- AKOS030632877
- 1-(OXAN-2-YL)-5-(TRIFLUOROMETHYL)INDAZOL-4-YLBORONIC ACID
- Inchi： 1S/C13H14BF3N2O3/c15-13(16,17)9-4-5-10-8(12(9)14(20)21)7-18-19(10)11-3-1-2-6-22-11/h4-5,7,11,20-21H,1-3,6H2
- InChI Key： BBKJULLPGUPACE-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=NN2C2CCCCO2)C=1B(O)O)(F)F

Computed Properties

Exact Mass: 314.1049570g/mol
Monoisotopic Mass: 314.1049570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.5

[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A255679-100mg	(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid	2374153-25-8	97%	100mg	$63.0	2025-02-21
Ambeed	A255679-250mg	(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid	2374153-25-8	97%	250mg	$84.0	2025-02-21
Ambeed	A255679-1g	(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid	2374153-25-8	97%	1g	$329.0	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UW146-200mg	[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid	2374153-25-8	97%	200mg	810.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UW146-50mg	[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid	2374153-25-8	97%	50mg	250.0CNY	2021-07-10
Apollo Scientific	PC421179-100mg	1-(Tetrahydro-2h-pyran-2-yl)-5-(trifluoromethyl)-1h-indazol-4-ylboronic acid	2374153-25-8		100mg	£42.00	2025-02-21
Apollo Scientific	PC421179-250mg	1-(Tetrahydro-2h-pyran-2-yl)-5-(trifluoromethyl)-1h-indazol-4-ylboronic acid	2374153-25-8		250mg	£61.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X30125-100mg	(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid	2374153-25-8	97%	100mg	¥538.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X30125-250mg	(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid	2374153-25-8	97%	250mg	¥730.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X30125-1g	(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid	2374153-25-8	97%	1g	¥2868.0	2024-07-18

[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid Related Literature

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Environ. Sci.: Processes Impacts, 2021,23, 1088-1100
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